Methyl 2-acetamidoacetate
Overview
Description
“Methyl 2-acetamidoacetate” is a chemical compound with the molecular formula C5H9NO3 . It is also known by other names such as “Methyl N-acetylglycinate”, “N-Acetylglycine methyl ester”, and "Methyl acetylglycinate" .
Molecular Structure Analysis
“Methyl 2-acetamidoacetate” has a molecular weight of 131.13 g/mol . The InChI string representation of its structure isInChI=1S/C5H9NO3/c1-4(7)6-3-5(8)9-2/h3H2,1-2H3,(H,6,7) . Its canonical SMILES representation is CC(=O)NCC(=O)OC . Physical And Chemical Properties Analysis
“Methyl 2-acetamidoacetate” has a molecular weight of 131.13 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . It also has a rotatable bond count of 3 . The exact mass and monoisotopic mass of the compound are 131.058243149 g/mol . The topological polar surface area is 55.4 Ų .Scientific Research Applications
Copolymerization in Polymer Chemistry
Methyl 2-acetamidoacetate (MAAA) is utilized in the copolymerization process with ethylene to create polymers with specific properties . The computational study of the copolymerization mechanism catalyzed by phosphine-sulfonate palladium complexes reveals that MAAA can be inserted into a catalyst complex, resulting in different insertion products. This process is significant for the development of new materials with potential applications in biomedicine, packaging, and electronics.
Esterification in Organic Synthesis
In the field of organic synthesis, Methyl 2-acetamidoacetate is involved in esterification reactions. The optimization of methyl acetate synthesis from acetic acid and methanol using microwave-assisted esterification is an example where MAAA could be a potential intermediate or target molecule . This method is more effective and efficient than conventional methods, indicating MAAA’s role in improving industrial synthesis processes.
Drug Design and Development
The introduction of Methyl 2-acetamidoacetate in drug molecules can influence the number of conformations a system can adopt, which correlates with the strategy of conformational restriction in drug design . This application is crucial for the development of new pharmaceuticals with enhanced efficacy and reduced side effects.
Safety and Hazards
Mechanism of Action
Mode of Action
It is known to undergo various chemical reactions, such as Michael reactions, when it interacts with other compounds .
Biochemical Pathways
Methyl 2-acetamidoacetate is involved in several biochemical pathways. It is known to undergo a series of reactions, including the formation of β-Dialkylamino-α-alanine and β-(N-heteroaryl)-α-alanine derivatives .
Result of Action
It is known to exhibit anti-inflammatory properties and is very effective against lipopolysaccharide (lps)-induced nitric oxide production .
Action Environment
It is known that the compound can form thermosensitive copolymers with methyl acrylate , suggesting that temperature may influence its action.
properties
IUPAC Name |
methyl 2-acetamidoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3/c1-4(7)6-3-5(8)9-2/h3H2,1-2H3,(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFNODQARGNZURK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50333754 |
Source
|
| Record name | Methyl acetylglycinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50333754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-acetamidoacetate | |
CAS RN |
1117-77-7 |
Source
|
| Record name | N-Acetylglycine methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1117-77-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl acetylglycinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50333754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 2-acetamidoacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
